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Regelindiol A Regelindiol A Regelindiol A is a natural product found in Tripterygium wilfordii and Tripterygium regelii with data available.
Brand Name: Vulcanchem
CAS No.: 121880-08-8
VCID: VC20885376
InChI: InChI=1S/C31H50O4/c1-18-19(26(34)35-8)17-24(33)29(5)15-16-30(6)20(25(18)29)9-10-22-28(4)13-12-23(32)27(2,3)21(28)11-14-31(22,30)7/h9,18-19,21-25,32-33H,10-17H2,1-8H3/t18-,19+,21?,22+,23-,24-,25+,28-,29-,30+,31+/m0/s1
SMILES: CC1C(CC(C2(C1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C)O)C(=O)OC
Molecular Formula: C31H50O4
Molecular Weight: 486.7 g/mol

Regelindiol A

CAS No.: 121880-08-8

Cat. No.: VC20885376

Molecular Formula: C31H50O4

Molecular Weight: 486.7 g/mol

* For research use only. Not for human or veterinary use.

Regelindiol A - 121880-08-8

Specification

Description Regelindiol A is a natural product found in Tripterygium wilfordii and Tripterygium regelii with data available.
CAS No. 121880-08-8
Molecular Formula C31H50O4
Molecular Weight 486.7 g/mol
IUPAC Name methyl (1R,2R,4S,4aR,6aR,6aS,6bR,10S,12aR,14bR)-4,10-dihydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-2-carboxylate
Standard InChI InChI=1S/C31H50O4/c1-18-19(26(34)35-8)17-24(33)29(5)15-16-30(6)20(25(18)29)9-10-22-28(4)13-12-23(32)27(2,3)21(28)11-14-31(22,30)7/h9,18-19,21-25,32-33H,10-17H2,1-8H3/t18-,19+,21?,22+,23-,24-,25+,28-,29-,30+,31+/m0/s1
Standard InChI Key PQBJUPQYHXRZJY-XCAOBBIWSA-N
Isomeric SMILES C[C@H]1[C@@H](C[C@@H]([C@]2([C@H]1C3=CC[C@@H]4[C@]5(CC[C@@H](C(C5CC[C@]4([C@@]3(CC2)C)C)(C)C)O)C)C)O)C(=O)OC
SMILES CC1C(CC(C2(C1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C)O)C(=O)OC
Canonical SMILES CC1C(CC(C2(C1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C)O)C(=O)OC

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